Linalyl cinnamate
Linalyl cinnamate
Linalyl cinnamate, also known as fema 2641, belongs to the class of organic compounds known as cinnamic acid esters. These are compound containing an ester derivative of cinnamic acid. Linalyl cinnamate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, linalyl cinnamate is primarily located in the membrane (predicted from logP). Linalyl cinnamate has a sweet, amber, and balsam taste.
Brand Name:
Vulcanchem
CAS No.:
78-37-5
VCID:
VC0533191
InChI:
InChI=1S/C19H24O2/c1-5-19(4,15-9-10-16(2)3)21-18(20)14-13-17-11-7-6-8-12-17/h5-8,10-14H,1,9,15H2,2-4H3
SMILES:
CC(=CCCC(C)(C=C)OC(=O)C=CC1=CC=CC=C1)C
Molecular Formula:
C19H24O2
Molecular Weight:
284.4 g/mol
Linalyl cinnamate
CAS No.: 78-37-5
Cat. No.: VC0533191
Molecular Formula: C19H24O2
Molecular Weight: 284.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Linalyl cinnamate, also known as fema 2641, belongs to the class of organic compounds known as cinnamic acid esters. These are compound containing an ester derivative of cinnamic acid. Linalyl cinnamate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, linalyl cinnamate is primarily located in the membrane (predicted from logP). Linalyl cinnamate has a sweet, amber, and balsam taste. |
|---|---|
| CAS No. | 78-37-5 |
| Molecular Formula | C19H24O2 |
| Molecular Weight | 284.4 g/mol |
| IUPAC Name | 3,7-dimethylocta-1,6-dien-3-yl 3-phenylprop-2-enoate |
| Standard InChI | InChI=1S/C19H24O2/c1-5-19(4,15-9-10-16(2)3)21-18(20)14-13-17-11-7-6-8-12-17/h5-8,10-14H,1,9,15H2,2-4H3 |
| Standard InChI Key | DPFUEXLIKDHJNB-UHFFFAOYSA-N |
| Isomeric SMILES | CC(=CCCC(C)(C=C)OC(=O)/C=C/C1=CC=CC=C1)C |
| SMILES | CC(=CCCC(C)(C=C)OC(=O)C=CC1=CC=CC=C1)C |
| Canonical SMILES | CC(=CCCC(C)(C=C)OC(=O)C=CC1=CC=CC=C1)C |
| Appearance | Solid powder |
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